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Compound of Interest

Compound Name: 4-Fluorohippuric acid

Cat. No.: B1298643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for 4-Fluorohippuric acid (CAS No. 366-79-0). The information is compiled to

meet the needs of laboratory and research professionals, with a focus on data presentation,

safe handling protocols, and clear visual representations of safety concepts.

Section 1: Executive Summary
4-Fluorohippuric acid is a metabolite of flupirtine and is utilized in pain and epilepsy research.

[1] According to the Safety Data Sheet (SDS) provided by Tokyo Chemical Industry (TCI), 4-
Fluorohippuric acid is not classified as a hazardous substance or mixture under Regulation

(EC) No 1272/2008.[2] Consequently, it does not require hazard pictograms, signal words, or

specific hazard statements on its labeling.[2] Despite its non-hazardous classification,

adherence to standard laboratory safety protocols is essential to ensure a safe working

environment. This guide summarizes the available safety and physicochemical data and

provides recommended procedures for handling.

Section 2: Physicochemical and Toxicological Data
While extensive toxicological data for 4-Fluorohippuric acid is not available, this section

provides key physicochemical properties. This data is crucial for understanding its behavior

under various laboratory conditions.
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Physicochemical Properties
The following table summarizes the known physicochemical properties of 4-Fluorohippuric
acid.

Property Value Source

Molecular Formula C₉H₈FNO₃ PubChem[3]

Molecular Weight 197.17 g/mol TCI, PubChem[3]

Appearance
White to Almost white powder

to crystal
TCI

Melting Point 171.0 to 175.0 °C TCI

Purity (GC) >98.0% TCI

Purity (Neutralization Titration) min. 98.0% TCI

Maximum Wavelength 234 nm (in Ethanol) TCI

CAS Number 366-79-0 TCI[2]

Toxicological and Ecotoxicological Data
The Safety Data Sheet from TCI indicates that information on acute toxicity, skin

corrosion/irritation, serious eye damage/irritation, and other toxicological endpoints is not

available.[2] Similarly, the substance is not considered to be persistent, bioaccumulative, and

toxic (PBT), or very persistent and very bioaccumulative (vPvB).[2]

Section 3: Hazard Identification and Classification
According to Regulation (EC) No 1272/2008, 4-Fluorohippuric acid is not classified as a

hazardous substance.[2] This determination is based on the absence of evidence meeting the

criteria for physical, health, or environmental hazards as defined by the Globally Harmonized

System (GHS).

GHS Classification Logic
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The following diagram illustrates the decision-making process that leads to a "non-hazardous"

classification under GHS.
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Caption: GHS Hazard Classification Workflow.

Section 4: Experimental Protocols and Safe
Handling
Even though 4-Fluorohippuric acid is not classified as hazardous, proper laboratory practices

are necessary to minimize any potential risks associated with handling a fine chemical powder.

General Handling Procedures
Engineering Controls: Handle the substance in a well-ventilated area.[2] For procedures that

may generate dust, such as weighing or transferring, the use of a local exhaust ventilation

system or a chemical fume hood is recommended.[2]
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Wear suitable protective gloves.

Body Protection: A lab coat should be worn to prevent skin contact.

Hygiene Measures: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly

after handling.[2] Do not eat, drink, or smoke in the laboratory.

Safe Handling Workflow
The following diagram outlines a standard workflow for the safe handling of non-hazardous

chemical powders like 4-Fluorohippuric acid.
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Caption: Safe Handling Workflow for Chemical Powders.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1298643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 5: First Aid and Emergency Procedures
In the event of accidental exposure, the following first aid measures are recommended.[2]

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If they feel unwell,

seek medical advice.

Skin Contact

Take off all contaminated clothing. Rinse skin

well with water. If skin irritation occurs, seek

medical advice.

Eye Contact

Rinse with plenty of water. Remove contact

lenses if present and easy to do. If eye irritation

persists, seek medical advice.

Ingestion
Rinse mouth. Seek medical advice if you feel

unwell.

Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding environment.

[2]

Accidental Release Measures: For spills, pick up the material and arrange for disposal without

creating dust.[2] Prevent the product from entering drains.[2]

Section 6: Storage and Disposal
Storage: Store in a tightly closed container in a cool, dark, and dry place.[4]

Disposal: Dispose of the substance and its container in accordance with local, regional, and

national regulations.

Section 7: Conclusion
4-Fluorohippuric acid is not classified as a hazardous chemical. However, it should be

handled with the care and respect afforded to all laboratory reagents. By following the

guidelines outlined in this document, researchers can work with this compound in a safe and

effective manner. The core principles of safe handling—utilizing appropriate engineering
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controls, wearing personal protective equipment, and adhering to good laboratory practices—

remain paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

